![molecular formula C2H4ClN3S B2763350 1,2,3-Thiadiazol-4-amine hydrochloride CAS No. 152513-89-8](/img/structure/B2763350.png)
1,2,3-Thiadiazol-4-amine hydrochloride
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Overview
Description
“1,2,3-Thiadiazol-4-amine hydrochloride” is a chemical compound with the CAS Number: 152513-89-8 . It has a molecular weight of 137.59 . The IUPAC name for this compound is this compound . It is a solid in physical form .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, a general synthesis method for 1,3,4-thiadiazole molecules involves the reaction of phenylthiosemicarbazide and methoxy cinnamic acid molecules in the presence of phosphorus oxychloride .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C2H3N3S.ClH/c3-2-1-6-5-4-2;/h1H,3H2;1H . This code provides a unique identifier for the molecular structure of the compound.
Physical And Chemical Properties Analysis
“this compound” is a solid . It has a molecular weight of 137.59 . The IUPAC name for this compound is this compound . The InChI code for “this compound” is 1S/C2H3N3S.ClH/c3-2-1-6-5-4-2;/h1H,3H2;1H .
Scientific Research Applications
Antimicrobial Applications
Thiadiazoles, including 1,2,3-Thiadiazol-4-amine derivatives, have been studied for their antimicrobial properties. They have shown promise as scaffolds for the development of new antimicrobial agents, with some derivatives exhibiting higher activity than standard drugs (Serban et al., 2018). This suggests their potential in addressing the growing issue of antibiotic resistance.
Corrosion Inhibition
Thiadiazole derivatives have been explored as corrosion inhibitors for metals. Studies involving quantum chemical and molecular dynamics simulation have demonstrated that these compounds can effectively protect metals like iron from corrosion, highlighting their potential in material science and engineering (Kaya et al., 2016).
Anticancer Properties
The antiproliferative and antimicrobial properties of 1,3,4-thiadiazole derivatives have been investigated, with some compounds showing significant activity against cancer cell lines (Gür et al., 2020). This research suggests the potential of thiadiazole derivatives in developing new cancer treatments.
Novel Synthesis Methods
Research has also focused on developing new synthesis methods for thiadiazole derivatives. A study presented a novel approach for synthesizing 1,3,4-thiadiazol-2-amine derivatives in a one-pot manner, which could simplify the production of these compounds for various applications (Kokovina et al., 2021).
Material Science Applications
Thiadiazole cores have been used in the synthesis of organometallic materials, demonstrating their versatility beyond biomedical applications. The coordinating behavior of thiadiazole derivatives with transition metals has been explored, indicating their potential in the development of new materials (Ardan et al., 2017).
Safety and Hazards
The safety data sheet for a similar compound, 4-(1,2,3-Thiadiazol-4-yl)benzylamine hydrochloride, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to wear protective gloves, protective clothing, eye protection, and face protection when handling the compound .
Future Directions
Mechanism of Action
Target of Action
1,2,3-Thiadiazol-4-amine hydrochloride is a derivative of the 1,3,4-thiadiazole scaffold, which is known to have various biological activities Similar compounds have been reported to interact with biomolecules such as proteins and dna .
Mode of Action
It’s known that derivatives of 1,3,4-thiadiazole can strongly interact with biomolecules (proteins and dna) . This interaction could potentially alter the function of these biomolecules, leading to changes in cellular processes.
Biochemical Pathways
Similar compounds have been reported to inhibit the urease enzyme, which plays a crucial role in the survival of certain microorganisms .
Result of Action
Similar compounds have shown significant antimicrobial activities .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the 1,3,4-thiadiazole ring is relatively stable in aqueous acid solutions but can undergo ring cleavage with an aqueous base .
Biochemical Analysis
Biochemical Properties
It is known that thiadiazole derivatives, which include 1,2,3-Thiadiazol-4-amine hydrochloride, have a broad spectrum of biological activities .
Cellular Effects
Some studies suggest that thiadiazole derivatives can have significant effects on various types of cells . For instance, some thiadiazole derivatives have shown dose-dependent anticancer activities against studied cell lines .
Molecular Mechanism
It is known that thiadiazole derivatives can interact with various biomolecules . For example, some thiadiazole derivatives have been found to inhibit the AKT pathway in cancer cells .
Temporal Effects in Laboratory Settings
Some thiadiazole derivatives have shown changes in their effects over time .
Dosage Effects in Animal Models
It is known that the effects of some thiadiazole derivatives can vary with different dosages .
Metabolic Pathways
It is known that thiadiazole derivatives can interact with various enzymes and cofactors .
Transport and Distribution
It is known that thiadiazole derivatives can interact with various transporters and binding proteins .
Subcellular Localization
It is known that thiadiazole derivatives can have effects on their activity or function depending on their localization within the cell .
properties
IUPAC Name |
thiadiazol-4-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H3N3S.ClH/c3-2-1-6-5-4-2;/h1H,3H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJLNNBXECVFEEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=NS1)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H4ClN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.59 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
152513-89-8 |
Source
|
Record name | 1,2,3-thiadiazol-4-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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